Cas no 31562-99-9 (2-(4-methoxyphenyl)imidazo[1,2-a]pyridine)

• Product Name: 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine
• CAS No: 31562-99-9
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD00478756
• CID: 1452744
• PubChem ID: 694963
• Update Time: 2025-11-02

2-(4-methoxyphenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine
• 2-(4'-methoxyphenyl)furan
• AB1008150
• 2-(4-methoxy)phenylfuran
• Furan,2-(p-methoxyphenyl)-
• 2-(4'-methoxyphenyl)imidazo[1,2-a]pyridine
• 2-(4-methoxyphenyl)-furan
• KB-52188
• 2-(4-Methoxy-phenyl)-imidazo[1,2-a]pyridin
• 2-(4-methoxy-phenyl)-furan
• AKOS015951122
• 2-(p-Methoxyphenyl)furan
• 2-(4-methoxyphenyl)imidazolo[1,2-a]pyridine
• SureCN3685934
• 2-(4'-methoxyphenyl)furan; AB1008150; 2-(4-methoxy)phenylfuran; Furan,2-(p-methoxyphenyl)-; 2-(4'-methoxyphenyl)imidazo[1,2-a]pyridine; 2-(4-methoxyphenyl)-furan; KB-52188; 2-(4-Methoxy-phenyl)-imidazo[1,2-a]pyridin; 2-(4-methoxy-phenyl)-furan; AKOS015951122; 2-(p-Methoxyphenyl)furan; 2-(4-methoxyphenyl)imidazolo[1,2-a]pyridine; SureCN3685934;
• CHEMBL1594316
• 4P-071
• BDBM50444540
• OADMBJNEWPMECL-UHFFFAOYSA-N
• CCG-17505
• 2-(4-METHOXY-PHENYL)IMIDAZO[1,2-A]PYRIDINE
• AE-848/36049002
• HMS1610N18
• SMR000282529
• CS-0312767
• SCHEMBL9293443
• F0913-0558
• 31562-99-9
• HMS2769J13
• Oprea1_383328
• SR-01000448503-1
• AKOS000547556
• 2-(4-Methoxy-phenyl)-imidazo[1,2-a]pyridine
• MFCD00478756
• Oprea1_532298
• SY354035
• 576081-98-6
• SR-01000448503
• MLS000712762
• DB-098161
• NCGC00245504-01
• STK827935
• BBL020189

• MDL： MFCD00478756
• Inchi： 1S/C14H12N2O/c1-17-12-7-5-11(6-8-12)13-10-16-9-3-2-4-14(16)15-13/h2-10H,1H3
• InChI Key： OADMBJNEWPMECL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• PSA: 26.53

Additional information on 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine

Comprehensive Overview of 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine (CAS No. 31562-99-9)

2-(4-methoxyphenyl)imidazo[1,2-a]pyridine (CAS 31562-99-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical research and material science. This compound belongs to the imidazo[1,2-a]pyridine family, known for its diverse biological activities and applications in drug discovery. The presence of the 4-methoxyphenyl moiety enhances its potential as a building block for various therapeutic agents.

Recent studies highlight the growing interest in imidazo[1,2-a]pyridine derivatives due to their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly focused on optimizing the synthesis of 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine to improve yield and purity, addressing common challenges in heterocyclic chemistry. The compound's unique structure makes it a promising candidate for developing novel drugs targeting central nervous system disorders.

The chemical properties of CAS 31562-99-9 include a molecular weight of 224.26 g/mol and a melting point range typically between 150-155°C. Its solubility profile shows moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for formulation development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine and ensure its quality for research applications.

In material science, imidazo[1,2-a]pyridine-based compounds have shown potential as organic semiconductors and fluorescent probes. The 4-methoxyphenyl substitution in 31562-99-9 contributes to enhanced photophysical properties, making it valuable for optoelectronic applications. Current research explores its use in organic light-emitting diodes (OLEDs) and sensors, aligning with the global trend toward sustainable materials.

The pharmaceutical industry's demand for 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine has increased steadily, driven by its role as an intermediate in synthesizing bioactive molecules. Market analysis indicates growing investments in imidazo[1,2-a]pyridine scaffold development, particularly for neurological and metabolic disease treatments. Regulatory agencies have approved several drugs containing this core structure, validating its therapeutic potential.

Environmental and safety assessments of CAS 31562-99-9 confirm its stability under standard laboratory conditions. Proper handling procedures recommend using personal protective equipment, although the compound doesn't exhibit significant acute toxicity. Researchers emphasize the importance of sustainable synthesis methods for 2-(4-methoxyphenyl)imidazo[1,2-a]pyridine to minimize environmental impact, reflecting the chemical industry's green chemistry initiatives.

Future perspectives for 31562-99-9 include exploring its applications in combination therapies and nanotechnology-based drug delivery systems. The compound's versatility positions it as a valuable tool for addressing current healthcare challenges, including antibiotic resistance and neurodegenerative diseases. Ongoing clinical trials involving imidazo[1,2-a]pyridine derivatives may further expand its therapeutic indications in coming years.